Cas no 351357-29-4 (2-(4-Methoxyphenyl)-6,8-dimethylquinoline-4-carboxylic acid)

• Product Name: 2-(4-Methoxyphenyl)-6,8-dimethylquinoline-4-carboxylic acid
• CAS No: 351357-29-4
• MF: C₁₉H₁₇NO₃
• MW: 307.343185186386
• MDL: MFCD02741577
• CID: 3074218
• PubChem ID: 865219
• Update Time: 2025-06-11

2-(4-Methoxyphenyl)-6,8-dimethylquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methoxy-phenyl)-6,8-dimethyl-quinoline-4-carboxylic acid
• H20955
• VS-06227
• ALBB-000564
• CS-0314861
• 2-(4-methoxyphenyl)-6,8-dimethylquinoline-4-carboxylicacid
• 2-(4-methoxyphenyl)-6,8-dimethyl-4-quinolinecarboxylic acid
• AKOS000589163
• SB72336
• AK-968/41171796
• MFCD02741577
• 2-(4-methoxyphenyl)-6,8-dimethylquinoline-4-carboxylic acid
• STK449219
• DTXSID901190833
• 351357-29-4
• NCGC00283145-01
• Oprea1_537507
• Oprea1_161073
• BBL017507
• AB01288557-01
• 2-(4-Methoxyphenyl)-6,8-dimethylquinoline-4-carboxylic acid

• MDL： MFCD02741577
• Inchi： 1S/C19H17NO3/c1-11-8-12(2)18-15(9-11)16(19(21)22)10-17(20-18)13-4-6-14(23-3)7-5-13/h4-10H,1-3H3,(H,21,22)
• InChI Key： ZQZABHXTSVSWRN-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C2C=CC(=CC=2)OC)N=C2C(C)=CC(C)=CC2=1)=O

Computed Properties

• Exact Mass: 307.12084340Da
• Monoisotopic Mass: 307.12084340Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 509.2±50.0 °C at 760 mmHg
• Flash Point: 261.7±30.1 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

2-(4-Methoxyphenyl)-6,8-dimethylquinoline-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 2-(4-Methoxyphenyl)-6,8-dimethylquinoline-4-carboxylic acid

Introduction to 2-(4-Methoxyphenyl)-6,8-dimethylquinoline-4-carboxylic acid (CAS No. 351357-29-4)

2-(4-Methoxyphenyl)-6,8-dimethylquinoline-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 351357-29-4, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinoline derivatives, a class of heterocyclic aromatic compounds known for their broad spectrum of biological activities. The presence of a methoxy group at the para position of the phenyl ring and dimethyl substitution at the 6- and 8-positions of the quinoline core introduces unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery.

The molecular structure of 2-(4-Methoxyphenyl)-6,8-dimethylquinoline-4-carboxylic acid consists of a quinoline scaffold, which is a nitrogen-containing aromatic ring system characterized by a benzene-like core fused to a pyridine ring. The methoxy group (–OCH₃) at the 4-position of the phenyl ring enhances hydrophilicity while maintaining lipophilic characteristics, which is crucial for membrane permeability and bioavailability. Additionally, the dimethyl groups at the 6- and 8-positions contribute to steric hindrance and modulate electronic distribution across the molecule, potentially influencing its binding affinity to biological targets.

In recent years, quinoline derivatives have been extensively studied due to their demonstrated efficacy in various therapeutic applications. Notably, modifications within the quinoline core have led to the development of compounds with anti-inflammatory, antimicrobial, anticancer, and anti-HIV properties. The specific structural features of 2-(4-Methoxyphenyl)-6,8-dimethylquinoline-4-carboxylic acid position it as a versatile scaffold for designing novel bioactive molecules. The carboxylic acid group (–COOH) at the 4-position further extends its potential utility as a pharmacophore, enabling conjugation with other functional groups or serving as an anchor for protein binding interactions.

Recent advancements in computational chemistry and high-throughput screening have facilitated rapid evaluation of quinoline derivatives for their biological activity. Molecular docking studies have shown that compounds with similar structural motifs can interact with key enzymes and receptors involved in disease pathways. For instance, modifications in the quinoline scaffold have been linked to enhanced binding affinity for proteases such as HIV protease or kinases implicated in cancer progression. The methoxyphenyl moiety in 2-(4-Methoxyphenyl)-6,8-dimethylquinoline-4-carboxylic acid may contribute to selective binding by forming hydrogen bonds or π-stacking interactions with target proteins.

The synthesis of 2-(4-Methoxyphenyl)-6,8-dimethylquinoline-4-carboxylic acid involves multi-step organic transformations that require precise control over reaction conditions. Common synthetic routes include Friedel-Crafts alkylation followed by cyclization or condensation reactions with appropriate carbonyl compounds. The introduction of the methoxy group typically employs nucleophilic aromatic substitution (SNAr) or metal-catalyzed cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. The dimethyl groups can be incorporated via alkylation reactions using dimethyl halides or Grignard reagents under inert conditions.

The pharmacological profile of 2-(4-Methoxyphenyl)-6,8-dimethylquinoline-4-carboxylic acid has been preliminarily investigated in several in vitro assays. Preliminary data suggest that this compound exhibits moderate activity against certain bacterial strains and may possess anti-inflammatory properties by modulating cytokine production pathways. Additionally, its structural similarity to known antimalarial agents suggests potential utility in combating parasitic infections caused by Plasmodium species. Further preclinical studies are warranted to elucidate its mechanism of action and therapeutic potential.

The solubility and physicochemical properties of 2-(4-Methoxyphenyl)-6,8-dimethylquinoline-4-carboxylic acid are critical factors influencing its formulation and delivery systems. Being a polar molecule due to the presence of both hydrophilic (–COOH) and lipophilic (–OCH₃) functional groups, it may exhibit moderate solubility in both aqueous and organic solvents. This characteristic allows for formulation flexibility in drug delivery systems such as oral tablets, injectables, or topical applications. However, optimizing solubility may require co-solvents or prodrug strategies to enhance bioavailability.

In conclusion,2-(4-Methoxyphenyl)-6,8-dimethylquinoline-4-carboxylic acid (CAS No. 351357-29-4) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable scaffold for developing novel therapeutic agents targeting various diseases. Continued investigation into its biological activity, synthetic pathways, and physicochemical properties will further refine its role in medicinal chemistry endeavors.